Cas no 408325-61-1 (3,3-dibromo-1,7,7-trimethylbicyclo2.2.1heptan-2-one)

• Product Name: 3,3-dibromo-1,7,7-trimethylbicyclo2.2.1heptan-2-one
• CAS No: 408325-61-1
• MF: C₁₀H₁₄Br₂O
• MW: 310.02556180954
• MDL: MFCD03230760
• CID: 5232034
• Update Time: 2025-06-13

3,3-dibromo-1,7,7-trimethylbicyclo2.2.1heptan-2-one Chemical and Physical Properties

Names and Identifiers

• 3,3-dibromo-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one
• 3,3-dibromo-1,7,7-trimethylbicyclo2.2.1heptan-2-one

• MDL： MFCD03230760
• Inchi： 1S/C10H14Br2O/c1-8(2)6-4-5-9(8,3)7(13)10(6,11)12/h6H,4-5H2,1-3H3
• InChI Key： OFAQZCPBQBALHS-UHFFFAOYSA-N
• SMILES： C1(Br)(Br)C2CCC(C2(C)C)(C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 3,3-dibromo-1,7,7-trimethylbicyclo2.2.1heptan-2-one

Comprehensive Overview of 3,3-Dibromo-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one (CAS No. 408325-61-1)

The compound 3,3-dibromo-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one (CAS No. 408325-61-1) is a halogenated derivative of camphor, featuring a unique bicyclic structure with two bromine atoms at the 3-position. This molecule belongs to the family of bicyclic ketones, which are widely studied for their applications in organic synthesis, pharmaceuticals, and materials science. Its systematic name reflects its bridged ring system and functional groups, making it a subject of interest for researchers exploring sterically hindered ketones and halogenated intermediates.

In recent years, the demand for halogenated organic compounds has surged due to their versatility in cross-coupling reactions, a topic frequently searched in AI-driven chemical databases and academic forums. The presence of bromine atoms in 3,3-dibromo-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one makes it a valuable precursor for Suzuki-Miyaura and Negishi couplings, which are pivotal in drug discovery and agrochemical development. Researchers often query "role of dibromo compounds in Pd-catalyzed reactions" or "synthesis of bridged ketones," highlighting the relevance of this compound in modern synthetic methodologies.

From a structural perspective, the bicyclo[2.2.1]heptane framework (also known as norbornane) imparts rigidity and stereochemical control, a feature exploited in asymmetric catalysis. The trimethyl groups enhance the compound's lipophilicity, a property scrutinized in QSAR studies for drug design. Environmental scientists also investigate such brominated ketones for their biodegradation pathways, addressing concerns about sustainable chemistry—a trending topic in green chemistry forums.

The synthesis of 3,3-dibromo-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one typically involves bromination of the parent ketone, a process optimized for minimal byproduct formation. Analytical techniques like NMR spectroscopy and GC-MS are employed to confirm its purity, as users often search for "analytical methods for halogenated ketones." Its stability under ambient conditions makes it a practical reagent, though storage recommendations emphasize protection from light to prevent debromination.

In material science, this compound’s polycyclic structure is explored for designing high-performance polymers with thermal resistance. Queries such as "applications of bicyclic ketones in polymers" or "thermal properties of halogenated norbornanes" reflect growing industrial interest. Additionally, its role in flavor and fragrance chemistry is under investigation, as modified camphor derivatives often contribute to olfactory profiles.

To conclude, 3,3-dibromo-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one exemplifies the intersection of traditional organic chemistry and contemporary applications. Its CAS No. 408325-61-1 serves as a unique identifier in chemical inventories, while its structural features align with research trends in catalysis, sustainability, and advanced materials. As AI-powered platforms like Reaxys and SciFinder streamline compound searches, this molecule’s data-rich profile ensures its continued relevance in scientific discourse.